1,4-bis(5-bromothiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione

• IUPAC Name: 1,4-bis(5-bromothiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione
• InChI: InChI=1S/C14H6Br2N2O2S2/c15-7-3-1-5(21-7)11-9-10(14(20)17-11)12(18-13(9)19)6-2-4-8(16)22-6/h1-4H,(H,17,20)(H,18,19)
• InChI Key: VAZUEPVAUWTDNL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)C2=C3C(=C(NC3=O)C4=CC=C(S4)Br)C(=O)N2
• Molecular Formula: C14H6Br2N2O2S2
• Molecular Weight: 458.2 g/mol

Description

1,4-bis(5-bromothiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione is a chemical compound listed in the PubChem database. It is known for its unique properties and applications in various fields of scientific research. The compound’s structure and characteristics make it a subject of interest for chemists and researchers.

Chemical Reactions Analysis

1,4-bis(5-bromothiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in substituted products.

Scientific Research Applications

1,4-bis(5-bromothiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it may be studied for its potential biological activities and interactions with biomolecules. In medicine, it could be explored for its therapeutic potential or as a diagnostic tool. In industry, the compound may be used in the production of materials or as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 1,4-bis(5-bromothiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific context and application of the compound.

Comparison with Similar Compounds

1,4-bis(5-bromothiophen-2-yl)-2,5-dihydropyrrolo[3,4-c]pyrrole-3,6-dione can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar structures or functional groups. The comparison can reveal differences in reactivity, stability, and applications. Some similar compounds include CID 2632, CID 6540461, CID 5362065, and CID 5479530 .